2-(3-Chloro-2-methylphenyl)-4-nitrobenzoic acid, 95%

• IUPAC Name: 2-(3-chloro-2-methylphenyl)-4-nitrobenzoic acid
• InChI: InChI=1S/C14H10ClNO4/c1-8-10(3-2-4-13(8)15)12-7-9(16(19)20)5-6-11(12)14(17)18/h2-7H,1H3,(H,17,18)
• InChI Key: NPQYFYPPAUUDNC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)C2=C(C=CC(=C2)[N+](=O)[O-])C(=O)O
• Molecular Formula: C14H10ClNO4
• DSSTOX Substance ID: DTXSID80690286
• Molecular Weight: 291.68 g/mol
• CAS RN: 1261986-62-2

Description

2-(3-Chloro-2-methylphenyl)-4-nitrobenzoic acid (CMPNBA) is a synthetic organic compound belonging to the class of nitrobenzoic acids. It is a colorless crystalline solid with a molecular formula of C11H9ClNO4 and a molecular weight of 250.64 g/mol. CMPNBA is an important building block for the synthesis of a variety of organic compounds and can be used in a wide range of applications.

Mechanism of Action

2-(3-Chloro-2-methylphenyl)-4-nitrobenzoic acid, 95% is an inhibitor of cyclooxygenase-2 (COX-2), an enzyme that catalyzes the conversion of arachidonic acid to prostaglandins. By inhibiting the activity of COX-2, 2-(3-Chloro-2-methylphenyl)-4-nitrobenzoic acid, 95% can reduce the production of prostaglandins, which are involved in inflammation and pain.
Biochemical and Physiological Effects
2-(3-Chloro-2-methylphenyl)-4-nitrobenzoic acid, 95% has been shown to possess anti-inflammatory, analgesic, and antipyretic properties. It has also been shown to inhibit the growth of certain types of cancer cells, as well as to reduce the levels of cholesterol and triglycerides in the blood.

Advantages and Limitations for Lab Experiments

2-(3-Chloro-2-methylphenyl)-4-nitrobenzoic acid, 95% has several advantages for laboratory experiments. It is a relatively inexpensive compound and is easy to synthesize. It is also relatively stable and has a long shelf life. However, it is sensitive to light and air, and can decompose when exposed to strong acids or bases.

Future Directions

2-(3-Chloro-2-methylphenyl)-4-nitrobenzoic acid, 95% has potential applications in the fields of drug discovery and development, as well as in the development of new materials. It could be used as a lead compound for the development of new drugs to treat inflammation, pain, and cancer. It could also be used as a building block for the synthesis of new polymers, as well as for the development of new fluorescent probes for biological imaging. In addition, 2-(3-Chloro-2-methylphenyl)-4-nitrobenzoic acid, 95% could be used to study the mechanism of action of COX-2 inhibitors and to develop new inhibitors with improved specificity.

Synthesis Methods

2-(3-Chloro-2-methylphenyl)-4-nitrobenzoic acid, 95% can be synthesized by nitrating the methyl ester of 3-chloro-2-methylbenzoic acid with nitric acid. The reaction proceeds in two steps, with the first step involving the formation of a nitro ester intermediate. The nitro ester intermediate is then hydrolyzed to form 2-(3-Chloro-2-methylphenyl)-4-nitrobenzoic acid, 95%. The reaction can be carried out in aqueous solution or in organic solvent.

Scientific Research Applications

2-(3-Chloro-2-methylphenyl)-4-nitrobenzoic acid, 95% has been used in a variety of scientific research applications, including as a catalyst for the synthesis of organic compounds, as a reagent for the synthesis of polymers, and as a precursor for the synthesis of pharmaceuticals and other organic compounds. It has also been used as a fluorescent probe for imaging in biological systems and as a fluorescent label for the detection of proteins.